![molecular formula C16H22N4O2 B4259745 N-{[2-(diethylamino)-3-pyridinyl]methyl}-3-ethyl-5-isoxazolecarboxamide](/img/structure/B4259745.png)
N-{[2-(diethylamino)-3-pyridinyl]methyl}-3-ethyl-5-isoxazolecarboxamide
Overview
Description
N-{[2-(diethylamino)-3-pyridinyl]methyl}-3-ethyl-5-isoxazolecarboxamide, also known as A-803467, is a selective sodium channel blocker that has been extensively studied for its potential therapeutic applications in the treatment of chronic pain. This compound has been shown to effectively block the Nav1.8 sodium channel subtype, which is known to be involved in the transmission of pain signals in the nervous system.
Mechanism of Action
N-{[2-(diethylamino)-3-pyridinyl]methyl}-3-ethyl-5-isoxazolecarboxamide selectively blocks the Nav1.8 sodium channel subtype, which is expressed in sensory neurons and plays a critical role in the transmission of pain signals. By blocking this channel, this compound effectively reduces the transmission of pain signals in the nervous system.
Biochemical and Physiological Effects:
This compound has been shown to effectively reduce pain in animal models of neuropathic and inflammatory pain. Additionally, it has been shown to have minimal effects on other sodium channel subtypes, which suggests that it may have a favorable safety profile.
Advantages and Limitations for Lab Experiments
One advantage of N-{[2-(diethylamino)-3-pyridinyl]methyl}-3-ethyl-5-isoxazolecarboxamide is its selectivity for the Nav1.8 sodium channel subtype, which allows for more targeted studies of pain signaling in the nervous system. However, one limitation is that it may not effectively block all forms of chronic pain, as other sodium channel subtypes may also be involved in pain transmission.
Future Directions
1. Further studies are needed to determine the safety and efficacy of N-{[2-(diethylamino)-3-pyridinyl]methyl}-3-ethyl-5-isoxazolecarboxamide in human clinical trials.
2. Future research should explore the potential of this compound in combination with other pain medications to improve pain management.
3. Additional studies are needed to better understand the role of Nav1.8 sodium channels in pain signaling and the potential implications for the development of new pain therapies.
4. Research should explore the potential of this compound in other neurological disorders beyond chronic pain, such as epilepsy and multiple sclerosis.
Scientific Research Applications
N-{[2-(diethylamino)-3-pyridinyl]methyl}-3-ethyl-5-isoxazolecarboxamide has been extensively studied for its potential therapeutic applications in the treatment of chronic pain. Numerous preclinical studies have demonstrated its efficacy in blocking Nav1.8 sodium channels and reducing pain in animal models of neuropathic and inflammatory pain.
Properties
IUPAC Name |
N-[[2-(diethylamino)pyridin-3-yl]methyl]-3-ethyl-1,2-oxazole-5-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N4O2/c1-4-13-10-14(22-19-13)16(21)18-11-12-8-7-9-17-15(12)20(5-2)6-3/h7-10H,4-6,11H2,1-3H3,(H,18,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCZBQPGTMGAVIA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NOC(=C1)C(=O)NCC2=C(N=CC=C2)N(CC)CC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.